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Compound of Interest

1H-Indole, 3-(2-imidazolin-2-
Compound Name:

ylmethyl)-
CAS No.: 19853-01-1
Cat. No.: B15070009
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For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of 1H-Indole, 3-(2-imidazolin-2-
ylmethyl)-, a heterocyclic compound of interest in medicinal chemistry. As a Senior Application
Scientist, the following sections synthesize available technical data with field-proven insights,
focusing on the core chemical identity, potential synthetic routes, and predicted biological
significance based on related structural analogs. It is important to note that while extensive
research exists for the broader class of indole and imidazole-containing molecules, specific
experimental data for this particular derivative is limited in publicly accessible databases. This
guide, therefore, leverages information from closely related compounds to provide a robust and
scientifically grounded resource.

Section 1: Core Compound Identity and
Physicochemical Properties
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1H-Indole, 3-(2-imidazolin-2-ylmethyl)- is a molecule featuring a bicyclic indole nucleus
connected at the 3-position to a 2-imidazoline ring via a methylene bridge. The indole scaffold
is a privileged structure in drug discovery, known for its ability to mimic peptide structures and
interact with a wide array of biological targets.[1][2] The imidazole moiety, another critical
heterocyclic ring, is also a common feature in many pharmaceuticals. The combination of these
two pharmacophores suggests a high potential for diverse biological activity.

Chemical Identification:

While a specific CAS (Chemical Abstracts Service) number for 1H-Indole, 3-(2-imidazolin-2-
ylmethyl)- is not readily available in major chemical databases under its systematic name or
common identifiers, it is registered in the PubChem database with the following identifier:

Identifier Value

PubChem CID 29835

3-(4,5-dihydro-1H-imidazol-2-ylmethyl)-1H-

indole

IUPAC Name

Physicochemical Properties:

The following table summarizes the key computed and experimental physicochemical
properties for 1H-Indole, 3-(2-imidazolin-2-ylmethyl)-. It is important to note that some of
these values are predicted based on its structure.
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Property Value Source
Molecular Formula C12H13N3 MolForge][3]
Molecular Weight 199.25 g/mol MolForge][3]
LogP (Octanol/Water Partition

o 0.80 MolForge][3]
Coefficient)
Topological Polar Surface Area

40.20 A2 MolForge[3]

(TPSA)
Hydrogen Bond Donors 2 MolForge[3]
Hydrogen Bond Acceptors 1 MolForge][3]
Rotatable Bonds 2 MolForge][3]

Section 2: Synthesis and Characterization

The synthesis of indole derivatives is a well-established field in organic chemistry, with
numerous named reactions available for the construction of the indole ring system.[4] For the
synthesis of 3-substituted indoles with an imidazole or imidazoline moiety, multi-step and one-
pot reactions have been reported for analogous compounds.

Conceptual Synthetic Workflow:

A plausible synthetic approach for 1H-Indole, 3-(2-imidazolin-2-ylmethyl)- could involve a
multi-step process starting from indole-3-acetic acid or a related derivative. The workflow would
logically proceed through the formation of an intermediate that can be cyclized to form the
imidazoline ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. digital.car.chula.ac.th [digital.car.chula.ac.th]
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e To cite this document: BenchChem. [An In-depth Technical Guide to 1H-Indole, 3-(2-
imidazolin-2-ylmethyl)-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15070009/docs#an-in-depth-technical-guide-to-1h-
indole-3-2-imidazolin-2-ylmethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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